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(S)-(-)-Tolvaptan (S)-(-)-Tolvaptan
Brand Name: Vulcanchem
CAS No.: 331947-44-5
VCID: VC0030583
InChI: InChI=1S/C26H25ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15,24,30H,5,8,13H2,1-2H3,(H,28,31)/t24-/m0/s1
SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C
Molecular Formula: C26H25ClN2O3
Molecular Weight: 448.9 g/mol

(S)-(-)-Tolvaptan

CAS No.: 331947-44-5

Reference Standards

VCID: VC0030583

Molecular Formula: C26H25ClN2O3

Molecular Weight: 448.9 g/mol

(S)-(-)-Tolvaptan - 331947-44-5

CAS No. 331947-44-5
Product Name (S)-(-)-Tolvaptan
Molecular Formula C26H25ClN2O3
Molecular Weight 448.9 g/mol
IUPAC Name N-[4-[(5S)-7-chloro-5-hydroxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl]-3-methylphenyl]-2-methylbenzamide
Standard InChI InChI=1S/C26H25ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15,24,30H,5,8,13H2,1-2H3,(H,28,31)/t24-/m0/s1
Standard InChIKey GYHCTFXIZSNGJT-DEOSSOPVSA-N
Isomeric SMILES CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCC[C@@H](C4=C3C=CC(=C4)Cl)O)C
SMILES CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C
Canonical SMILES CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C
Synonyms N-[4-[[(5S)-7-Chloro-2,3,4,5-tetrahydro-5-hydroxy-1H-1-benzazepin-1-yl]carbonyl]-3-methylphenyl]-2-methylbenzamide; (S)-(-)-OPC 41061;
PubChem Compound 10789661
Last Modified Nov 11 2021
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